Cas no 873537-26-9 (1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-)

1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl- structure
873537-26-9 structure
Product Name:1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-
CAS No:873537-26-9
MF:C12H16FN3O2
MW:253.272746086121
CID:657246
PubChem ID:47184575
Update Time:2025-04-19

1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, 1-(2-fluoro-4-nitrophenyl)hexahydro-4-methyl-
    • 1-(2-fluoro-4-nitrophenyl)-4-methyl-1,4-diazepane
    • SCHEMBL861991
    • DTXSID50677680
    • 873537-26-9
    • Inchi: 1S/C12H16FN3O2/c1-14-5-2-6-15(8-7-14)12-4-3-10(16(17)18)9-11(12)13/h3-4,9H,2,5-8H2,1H3
    • InChI Key: YDRBUSPWSJOYPQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCN(C)CCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 253.12265492g/mol
  • Monoisotopic Mass: 253.12265492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų
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